9-Prop-2-enoyl-1-oxa-9-azaspiro[5.5]undec-2-en-4-one

• IUPAC Name: 9-prop-2-enoyl-1-oxa-9-azaspiro[5.5]undec-2-en-4-one
• InChI: InChI=1S/C12H15NO3/c1-2-11(15)13-6-4-12(5-7-13)9-10(14)3-8-16-12/h2-3,8H,1,4-7,9H2
• InChI Key: WTUMPFKMEIGCGZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC2(CC1)CC(=O)C=CO2
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

“9-Prop-2-enoyl-1-oxa-9-azaspiro[5.5]undec-2-en-4-one” is a chemical compound with the IUPAC name “1-oxa-9-azaspiro[5.5]undec-2-en-4-one hydrochloride”. It has a molecular weight of 203.67. The compound is stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of similar compounds, such as isoxazolyl-2-azaspiro[4.5]deca-1,6,9-trien-8-ones, has been described in the literature. The method involves the intramolecular ipso-cyclization of 5-[(E)-2-(4-methoxyphenyl)-1-ethenyl]-3-methyl-4-nitroisoxazole with nitriles. This process results in the formation of the title compounds in moderate to good yields.

Molecular Structure Analysis

The InChI code for the compound is "1S/C9H13NO2.ClH/c11-8-1-6-12-9(7-8)2-4-10-5-3-9;/h1,6,10H,2-5,7H2;1H". This code provides a unique representation of the compound’s molecular structure.

Safety and Hazards

The compound is associated with several hazard statements including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and using protective gloves/protective clothing/eye protection/face protection (P280).